Cas no 2228818-58-2 (tert-butyl N-1-amino-3-(3,4-dimethylphenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(3,4-dimethylphenyl)propan-2-ylcarbamate
• CAS No: 2228818-58-2
• MF: C₁₆H₂₆N₂O₂
• MW: 278.389844417572
• CID: 6250549
• PubChem ID: 165638879
• Update Time: 2025-06-14

tert-butyl N-1-amino-3-(3,4-dimethylphenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(3,4-dimethylphenyl)propan-2-ylcarbamate
• EN300-1902000
• 2228818-58-2
• tert-butyl N-[1-amino-3-(3,4-dimethylphenyl)propan-2-yl]carbamate

• Inchi： 1S/C16H26N2O2/c1-11-6-7-13(8-12(11)2)9-14(10-17)18-15(19)20-16(3,4)5/h6-8,14H,9-10,17H2,1-5H3,(H,18,19)
• InChI Key： ISDOSDQOQRVERF-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1C=CC(C)=C(C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.199428076g/mol
• Monoisotopic Mass: 278.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-amino-3-(3,4-dimethylphenyl)propan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-1-amino-3-(3,4-dimethylphenyl)propan-2-ylcarbamate (CAS No. 2228818-58-2)

The compound tert-butyl N-1-amino-3-(3,4-dimethylphenyl)propan-2-ylcarbamate (CAS No. 2228818-58-2) is a specialized organic molecule with significant relevance in pharmaceutical and chemical research. This carbamate derivative features a tert-butyl protecting group and a 3,4-dimethylphenyl moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Its structural complexity and functional groups have garnered attention in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for high-purity intermediates like tert-butyl N-1-amino-3-(3,4-dimethylphenyl)propan-2-ylcarbamate has surged due to advancements in precision medicine and targeted drug delivery. Researchers are increasingly exploring its potential in modulating neurotransmitter pathways, a topic frequently searched in academic and industrial circles. The compound's carbamate linkage and amino functionality also make it a candidate for prodrug design, aligning with the growing interest in sustained-release formulations.

From a synthetic perspective, CAS No. 2228818-58-2 is often utilized in peptide coupling reactions and protecting group strategies. Its stability under acidic conditions and compatibility with solid-phase synthesis techniques have made it a staple in combinatorial chemistry. These attributes are frequently queried in chemical databases and patent literature, reflecting its industrial importance.

Environmental and green chemistry considerations are also shaping the discourse around this compound. With the rise of sustainable synthesis methods, researchers are investigating catalytic alternatives to traditional carbamate formation routes. This aligns with broader trends in eco-friendly pharmaceutical manufacturing, a hot topic in both academic publications and industry forums.

Analytical characterization of tert-butyl N-1-amino-3-(3,4-dimethylphenyl)propan-2-ylcarbamate typically involves HPLC, NMR spectroscopy, and mass spectrometry. These techniques ensure compliance with stringent quality control standards, a critical concern for contract research organizations (CROs) and API manufacturers. The compound's chromatographic behavior and spectral fingerprints are well-documented, facilitating its adoption in Good Manufacturing Practice (GMP) environments.

Looking ahead, the versatility of CAS No. 2228818-58-2 positions it as a key player in structure-activity relationship (SAR) studies. Its modular architecture allows for systematic modifications to optimize pharmacokinetic properties, a recurring theme in medicinal chemistry discussions. As computational drug design tools become more sophisticated, this compound serves as a valuable benchmark for molecular docking simulations.

In conclusion, tert-butyl N-1-amino-3-(3,4-dimethylphenyl)propan-2-ylcarbamate exemplifies the intersection of synthetic innovation and therapeutic potential. Its multifaceted applications—from drug development to material science—underscore why it remains a highly cited compound in contemporary research literature.